Cas no 111595-72-3 (Benzoic acid, 3,6-difluoro-2-(trifluoromethyl)-)

• Product Name: Benzoic acid, 3,6-difluoro-2-(trifluoromethyl)-
• CAS No: 111595-72-3
• MF: C₈H₃F₅O₂
• MW: 226.100239992142
• CID: 3612083
• PubChem ID: 70426786
• Update Time: 2025-09-28

Benzoic acid, 3,6-difluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,6-difluoro-2-(trifluoromethyl)-
• 3,6-Difluoro-2-(trifluoromethyl)benzoic acid
• 111595-72-3
• 3,6-Difluoro-2-(trifluoromethyl)benzoicacid
• SCHEMBL10717546
• XVGYJKAQCACKIP-UHFFFAOYSA-N
• MFCD32066758

• Inchi： 1S/C8H3F5O2/c9-3-1-2-4(10)6(8(11,12)13)5(3)7(14)15/h1-2H,(H,14,15)
• InChI Key： XVGYJKAQCACKIP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=CC(F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 226.00532014Da
• Monoisotopic Mass: 226.00532014Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų